Cas no 921606-70-4 (Benzonitrile, 2-[[1-[6-(1H-imidazol-1-yl)-3-pyridazinyl]-4-piperidinyl]oxy]-)

Benzonitrile, 2-[[1-[6-(1H-imidazol-1-yl)-3-pyridazinyl]-4-piperidinyl]oxy]- structure
921606-70-4 structure
Product Name:Benzonitrile, 2-[[1-[6-(1H-imidazol-1-yl)-3-pyridazinyl]-4-piperidinyl]oxy]-
CAS No:921606-70-4
MF:C19H18N6O
MW:346.38582277298
CID:744234
PubChem ID:46225463
Update Time:2025-04-19

Benzonitrile, 2-[[1-[6-(1H-imidazol-1-yl)-3-pyridazinyl]-4-piperidinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-[[1-[6-(1H-imidazol-1-yl)-3-pyridazinyl]-4-piperidinyl]oxy]-
    • 2-[1-(6-imidazol-1-ylpyridazin-3-yl)piperidin-4-yl]oxybenzonitrile
    • CHEMBL608110
    • DTXSID50673147
    • 2-({1-[6-(1H-Imidazol-1-yl)pyridazin-3-yl]piperidin-4-yl}oxy)benzonitrile
    • 2-(1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperidin-4-yloxy)benzonitrile
    • 921606-70-4
    • BDBM50305756
    • Inchi: 1S/C19H18N6O/c20-13-15-3-1-2-4-17(15)26-16-7-10-24(11-8-16)18-5-6-19(23-22-18)25-12-9-21-14-25/h1-6,9,12,14,16H,7-8,10-11H2
    • InChI Key: LQJGNHKXXDHTKN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C#N)C1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1

Computed Properties

  • Exact Mass: 346.15420922g/mol
  • Monoisotopic Mass: 346.15420922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 79.9Ų
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